Cas no 274692-08-9 (tert-butyl (3S)-3-(2-aminoethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-(2-aminoethyl)pyrrolidine-1-carboxylate
• CAS No: 274692-08-9
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD12828827
• CID: 239126
• PubChem ID: 11031219
• Update Time: 2025-06-13

tert-butyl (3S)-3-(2-aminoethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylicacid, 3-(2-aminoethyl)-, 1,1-dimethylethyl ester, (3S)-
• (S)-tert-butyl 3-(2-aminoethyl)pyrrolidine-1-carboxylate
• B-1587
• tert-butyl (3S)-3-(2-aminoethyl)pyrrolidine-1-carboxylate
• (S)-t-Butyl 3-(2-aminoethyl)pyrrolidine-1-carboxylate
• AS-43160
• EN300-7195099
• AM100612
• 274692-08-9
• tert-Butyl (S)-3-(2-aminoethyl)pyrrolidine-1-carboxylate
• SCHEMBL16469685
• 1-Pyrrolidinecarboxylicacid,3-(2-aminoethyl)-,1,1-dimethylethyl ester,(3S)-
• CS-0079127
• (s)-tert-butyl3-(2-aminoethyl)pyrrolidine-1-carboxylate
• (S)-tert-butyl 3-(2-Aminoethyl)pyrrolidine-1-carboxylate ee
• DTXSID80452609
• ZKA69208
• (S)-1-Boc-3-(2-aminoethyl)pyrrolidine
• (S)-3-aminoethylpyrrolidine-1-carboxylic acid tert-butyl ester
• A26527
• MFCD12828827
• AKOS015950928
• JHHBMDKAYOQBBB-VIFPVBQESA-N
• DB-067792

• MDL： MFCD12828827
• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-7-5-9(8-13)4-6-12/h9H,4-8,12H2,1-3H3/t9-/m0/s1
• InChI Key： JHHBMDKAYOQBBB-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](CCN)C1)=O

Computed Properties

• Exact Mass: 214.16800
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.029
• Boiling Point: 297.5±13.0°C at 760 mmHg
• PSA: 55.56000
• LogP: 2.23040

tert-butyl (3S)-3-(2-aminoethyl)pyrrolidine-1-carboxylate Security Information

• Hazard Statement： H302
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (3S)-3-(2-aminoethyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl (3S)-3-(2-aminoethyl)pyrrolidine-1-carboxylate (CAS No. 274692-08-9)

Tert-butyl (3S)-3-(2-aminoethyl)pyrrolidine-1-carboxylate, a compound with the chemical identifier CAS No. 274692-08-9, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of tert-butyl (3S)-3-(2-aminoethyl)pyrrolidine-1-carboxylate features a chiral center at the 3-position of the pyrrolidine ring, making it an enantiomer with distinct stereochemical properties. The presence of a tert-butyl group and an aminoethyl side chain further enhances its molecular complexity and functionality. Such structural features are often exploited in drug design to achieve specific pharmacological effects, including improved binding affinity and reduced toxicity.

In recent years, there has been a growing interest in the development of novel chiral building blocks for drug discovery. The enantiomerically pure form of tert-butyl (3S)-3-(2-aminoethyl)pyrrolidine-1-carboxylate represents a valuable intermediate in the synthesis of complex pharmaceutical agents. Its unique stereochemistry makes it a promising candidate for exploring new therapeutic pathways, particularly in the treatment of neurological disorders and inflammatory conditions.

Recent studies have highlighted the potential of pyrrolidine derivatives as modulators of key biological targets. For instance, research has demonstrated that compounds with similar structural motifs can interact with neurotransmitter receptors and enzyme systems, thereby influencing cellular signaling pathways. The aminoethyl side chain in tert-butyl (3S)-3-(2-aminoethyl)pyrrolidine-1-carboxylate is particularly noteworthy, as it provides a site for hydrogen bonding and other non-covalent interactions, which are crucial for drug-receptor binding.

The tert-butyl group, on the other hand, contributes to the steric environment of the molecule, potentially enhancing its metabolic stability and reducing susceptibility to enzymatic degradation. These properties make tert-butyl (3S)-3-(2-aminoethyl)pyrrolidine-1-carboxylate an attractive scaffold for medicinal chemists seeking to develop long-acting pharmaceuticals with improved bioavailability.

Advances in synthetic chemistry have enabled more efficient and scalable production methods for complex molecules like tert-butyl (3S)-3-(2-aminoethyl)pyrrolidine-1-carboxylate. Modern techniques such as asymmetric catalysis and chiral resolution have made it possible to obtain high-purity enantiomerically enriched compounds, which are essential for preclinical and clinical studies. These advancements have not only accelerated drug development but also reduced costs associated with purification and isolation.

The pharmacological profile of tert-butyl (3S)-3-(2-aminoethyl)pyrrolidine-1-carboxylate is still under active investigation, but preliminary findings suggest promising applications in areas such as pain management and neuroprotection. For example, its ability to modulate certain ion channels may make it useful in treating conditions characterized by neuronal hyperexcitability. Additionally, its structural similarity to known bioactive molecules suggests potential synergistic effects when combined with other therapeutic agents.

In conclusion, tert-butyl (3S)-3-(2-aminoethyl)pyrrolidine-1-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and stereochemical properties make it a versatile building block for developing novel pharmaceuticals. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are poised to play a crucial role in addressing unmet medical needs.